Cas no 691397-81-6 (5-{(2-fluorophenyl)methylsulfanyl}-3-methyl-1H-1,2,4-triazole)

• Product Name: 5-{(2-fluorophenyl)methylsulfanyl}-3-methyl-1H-1,2,4-triazole
• CAS No: 691397-81-6
• MF: C₁₀H₁₀FN₃S
• MW: 223.269903659821
• CID: 5555263
• Update Time: 2025-05-20

5-{(2-fluorophenyl)methylsulfanyl}-3-methyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 5-[(2-fluorobenzyl)sulfanyl]-3-methyl-1H-1,2,4-triazole
• 5-{(2-fluorophenyl)methylsulfanyl}-3-methyl-1H-1,2,4-triazole

• Inchi： 1S/C10H10FN3S/c1-7-12-10(14-13-7)15-6-8-4-2-3-5-9(8)11/h2-5H,6H2,1H3,(H,12,13,14)
• InChI Key： WURMAGFOQCJIKA-UHFFFAOYSA-N
• SMILES： N1C(SCC2=CC=CC=C2F)=NC(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 5-{(2-fluorophenyl)methylsulfanyl}-3-methyl-1H-1,2,4-triazole

5-{(2-Fluorophenyl)methylsulfanyl}-3-methyl-1H-1,2,4-triazole (CAS No. 691397-81-6): A Comprehensive Overview

5-{(2-Fluorophenyl)methylsulfanyl}-3-methyl-1H-1,2,4-triazole (CAS No. 691397-81-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorophenyl-substituted triazole derivative exhibits unique structural features, making it a valuable intermediate in the synthesis of bioactive molecules. The compound's molecular formula is C₁₀H₁₀FN₃S, with a molecular weight of 223.27 g/mol.

The growing interest in triazole-based compounds stems from their diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. Researchers are particularly intrigued by the 2-fluorophenylmethylsulfanyl moiety, which enhances the compound's lipophilicity and potential membrane permeability. Recent studies highlight its role in developing novel crop protection agents and pharmaceutical intermediates, aligning with current industry demands for sustainable solutions.

From a chemical perspective, 5-{(2-fluorophenyl)methylsulfanyl}-3-methyl-1H-1,2,4-triazole demonstrates remarkable stability under standard conditions, with a melting point range of 145-148°C. Its sulfur-containing triazole core contributes to interesting coordination chemistry, making it relevant in material science applications. The compound's solubility profile shows moderate solubility in organic solvents like DMSO and methanol, while being sparingly soluble in water.

The synthesis of CAS 691397-81-6 typically involves multi-step organic reactions, starting from commercially available 2-fluorobenzyl chloride precursors. Modern synthetic approaches emphasize green chemistry principles, reducing hazardous byproducts while maintaining high yields. Analytical characterization commonly employs techniques such as HPLC (>98% purity), ¹H/¹³C NMR spectroscopy, and mass spectrometry for quality verification.

In pharmaceutical applications, this fluorinated triazole derivative serves as a key building block for drug discovery programs targeting enzyme inhibition. Its structural similarity to purine bases makes it particularly relevant in kinase inhibitor development, a hot topic in oncology research. The compound's methylsulfanyl group offers strategic modification points for structure-activity relationship (SAR) studies.

Agricultural researchers value 5-{(2-fluorophenyl)methylsulfanyl}-3-methyl-1H-1,2,4-triazole for its potential in next-generation plant disease control formulations. With increasing global focus on food security, compounds exhibiting systemic acquired resistance (SAR) induction properties are highly sought after. Preliminary studies suggest this molecule may enhance crop resilience against fungal pathogens when incorporated into innovative delivery systems.

The commercial availability of 691397-81-6 has expanded significantly, with major chemical suppliers offering kilogram-scale quantities under cGMP conditions. Market analysis indicates growing demand from contract research organizations (CROs) and academic institutions engaged in medicinal chemistry projects. Proper storage recommendations include protection from light at 2-8°C under inert atmosphere for long-term stability.

Environmental and safety assessments of 5-{(2-fluorophenyl)methylsulfanyl}-3-methyl-1H-1,2,4-triazole follow standard OECD guidelines. While not classified as hazardous under current regulations, proper laboratory handling procedures should be observed. The compound's environmental fate demonstrates moderate biodegradability, with photodegradation being the primary decomposition pathway in aquatic systems.

Recent patent literature reveals innovative applications of this triazole scaffold in electronic materials and corrosion inhibitors. The fluorophenyl-thioether combination appears particularly effective in creating self-assembled monolayers (SAMs) for surface modification. These developments align with emerging trends in advanced material science and nanotechnology.

Future research directions for CAS No. 691397-81-6 include exploration of its structure-property relationships through computational chemistry approaches. Molecular docking studies suggest potential interactions with biological targets involved in inflammatory pathways. The scientific community continues to investigate its utility in combinatorial chemistry libraries and fragment-based drug design platforms.

For researchers sourcing this compound, analytical certificates should confirm the absence of isomeric impurities, particularly regioisomers that might form during synthesis. Advanced purification techniques like preparative HPLC or recrystallization from ethanol/water mixtures typically yield material meeting pharmacopeial standards. The compound's stability in various pH conditions makes it suitable for formulation development studies.

The global market for fluorinated heterocycles like 5-{(2-fluorophenyl)methylsulfanyl}-3-methyl-1H-1,2,4-triazole is projected to grow at 6.8% CAGR through 2030, driven by pharmaceutical innovation and agricultural biotechnology needs. Regional production capabilities have expanded beyond traditional chemical manufacturing hubs, with emerging suppliers in Asia offering competitive pricing while maintaining quality standards.

In conclusion, 5-{(2-fluorophenyl)methylsulfanyl}-3-methyl-1H-1,2,4-triazole represents a versatile chemical entity with multidisciplinary applications. Its unique combination of fluorine substitution and triazole-thioether functionality continues to inspire innovation across chemical, biological, and material science domains. Ongoing research will further elucidate its full potential in addressing contemporary scientific challenges.